Cas no 6626-42-2 ((6alpha,17beta)-estra-1,3,5(10)-triene-3,6,17-triyl triacetate)

• Product name: (6alpha,17beta)-estra-1,3,5(10)-triene-3,6,17-triyl triacetate
• CAS No: 6626-42-2
• MF: C₂₄H₃₀O₆
• MW: 414.4914
• CID: 963600
• PubChem ID: 246576

(6alpha,17beta)-estra-1,3,5(10)-triene-3,6,17-triyl triacetate Chemical and Physical Properties

Names and Identifiers

• (6alpha,17beta)-estra-1,3,5(10)-triene-3,6,17-triyl triacetate
• Estra-1,3,5(10)-triene-3,6alpha,17beta-triol triacetate
• 1,3,5(10)-Estratriene-3,6α,17β-triol triacetate
• [(6S,8R,9S,13S,14S,17S)-3,6-diacetyloxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] acetate
• NSC59873
• 6626-42-2
• Estra-1,3,5(10)-triene-3,6,17-triyl triacetate
• Estra-1,3,5(10)-triene-3,6,7-triol, triacetate, (6.alpha.,17.beta.)-
• Q27149030
• CHEBI:79883
• LMXGPAGGDXVARU-ULHSUKCYSA-N
• NSC-59873
• 3,17-Bis(acetyloxy)estra-1,3,5(10)-trien-6-yl acetate #
• DTXSID20984777
• Estra-1,5(10)-triene-3,6,7-triol, triacetate, (6.alpha.,17.beta.)-

• Inchi： InChI=1S/C24H30O6/c1-13(25)28-16-5-6-17-18-9-10-24(4)21(7-8-23(24)30-15(3)27)19(18)12-22(20(17)11-16)29-14(2)26/h5-6,11,18-19,21-23H,7-10,12H2,1-4H3/t18-,19-,21+,22+,23+,24+/m1/s1
• InChI Key： LMXGPAGGDXVARU-ULHSUKCYSA-N
• SMILES： CC(=O)OC1CCC2C1(CCC3C2CC(C4=C3C=CC(=C4)OC(=O)C)OC(=O)C)C

Computed Properties

• Exact Mass: 414.2043
• Monoisotopic Mass: 414.20423867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9Ų
• XLogP3: 3.9

Experimental Properties

• PSA: 78.9